Cas no 1289385-12-1 ((1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride)

• Product Name: (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride
• CAS No: 1289385-12-1
• MF: C₁₁H₁₉ClN₄
• MW: 242.748360872269
• CID: 2170105
• Update Time: 2025-07-01

(1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[1-(3-methyl-pyrazin-2-yl)-piperidin-3-yl]-methylamine hydrochloride
• (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride
• SBB074981
• [1-(3-methylpyrazin-2-yl)-3-piperidyl]methylamine, chloride
• C-[1-(3-methylpyrazin-2-yl)piperidin-3-yl]methylamine hydrochloride

• Inchi： 1S/C11H18N4.ClH/c1-9-11(14-5-4-13-9)15-6-2-3-10(7-12)8-15;/h4-5,10H,2-3,6-8,12H2,1H3;1H
• InChI Key： YWPJGVWCOQYVMY-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C(C)=NC=CN=2)CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 55

(1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride

Introduction to (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1289385-12-1)

(1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1289385-12-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylpyrazine Piperidine Methanamine Hydrochloride, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride consists of a piperidine ring substituted with a 3-methylpyrazine moiety and a methanamine group, all in the form of a hydrochloride salt. This molecular architecture imparts specific physicochemical properties that are crucial for its biological activity and pharmaceutical potential. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 3-methylpyrazine with piperidine derivatives followed by the introduction of the methanamine group and subsequent salt formation.

Recent studies have highlighted the potential of (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride in various therapeutic areas. One notable application is its use as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in several neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride exhibits potent serotonin receptor agonist activity, making it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its CNS applications, (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride has also been investigated for its potential anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. A recent publication in the Inflammation Research journal reported that (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride significantly reduced inflammation markers in mice with induced colitis, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride have also been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has good bioavailability. The compound is primarily metabolized by hepatic enzymes, and its metabolites are excreted via urine and feces. These pharmacokinetic characteristics make it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focusing on assessing its effectiveness in treating specific conditions such as depression, anxiety disorders, and inflammatory diseases. The results from these trials are eagerly awaited by the scientific community and may pave the way for its approval as a novel therapeutic agent.

Beyond its therapeutic applications, (1-(3-Methylpyrazin-2-yl)piperidin-3-yl)methanamine hydrochloride has also found use in chemical biology research. Its ability to modulate specific receptors makes it a valuable tool for studying receptor function and signaling pathways. Researchers can use this compound to probe the role of serotonin and dopamine receptors in various physiological processes and disease states. Additionally, it serves as a lead compound for the development of more potent and selective receptor modulators.

In conclusion, (1-(3-Methylpyrazin-2-yl)piperidin-3-y l)methanamine hydrochloride (CAS No. 1289385-12-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it suitable for treating various neurological and inflammatory disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule in the development of novel treatments.